Cas no 501367-05-1 (4H-Thieno[2,3-d][1,3]oxazin-4-one, 2-(hexadecylamino)-6-methyl-)

4H-Thieno[2,3-d][1,3]oxazin-4-one, 2-(hexadecylamino)-6-methyl- structure
501367-05-1 structure
Product name:4H-Thieno[2,3-d][1,3]oxazin-4-one, 2-(hexadecylamino)-6-methyl-
CAS No:501367-05-1
MF:C23H38N2O2S
MW:406.625025272369
CID:1558329

4H-Thieno[2,3-d][1,3]oxazin-4-one, 2-(hexadecylamino)-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-Thieno[2,3-d][1,3]oxazin-4-one, 2-(hexadecylamino)-6-methyl-
    • 2-(Hexadecylamino)-6-methyl-4H-thieno[2,3-d][1,3]oxazin-4-one
    • Inchi: 1S/C23H38N2O2S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24-23-25-21-20(22(26)27-23)18-19(2)28-21/h18H,3-17H2,1-2H3,(H,24,25)
    • InChI Key: DRTKZRKWNIZDSE-UHFFFAOYSA-N
    • SMILES: O1C(=O)C2C=C(C)SC=2N=C1NCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 406.26564

Experimental Properties

  • Density: 1.09±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 522.2±52.0 °C(Predicted)
  • PSA: 50.69
  • pka: 3.72±0.20(Predicted)

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